Cas no 2229242-56-0 (2-(2,2,3,3-tetramethylcyclopropyl)propan-1-amine)

• Product Name: 2-(2,2,3,3-tetramethylcyclopropyl)propan-1-amine
• CAS No: 2229242-56-0
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6423416
• PubChem ID: 165693147
• Update Time: 2025-06-22

2-(2,2,3,3-tetramethylcyclopropyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,3,3-tetramethylcyclopropyl)propan-1-amine
• EN300-1806269
• 2229242-56-0

• Inchi： 1S/C10H21N/c1-7(6-11)8-9(2,3)10(8,4)5/h7-8H,6,11H2,1-5H3
• InChI Key： JXIPCMJMBGNPKK-UHFFFAOYSA-N
• SMILES： NCC(C)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,2,3,3-tetramethylcyclopropyl)propan-1-amine

Introduction to 2-(2,2,3,3-tetramethylcyclopropyl)propan-1-amine (CAS No. 2229242-56-0)

2-(2,2,3,3-tetramethylcyclopropyl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229242-56-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a cyclopropyl group with multiple methyl substitutions. The presence of these structural features imparts distinct chemical properties that make it a valuable candidate for various applications in synthetic chemistry and drug development.

The molecular structure of 2-(2,2,3,3-tetramethylcyclopropyl)propan-1-amine consists of a propan-1-amine moiety attached to a tetramethylcyclopropyl group. This configuration results in a highly stable and rigid three-membered ring system, which is uncommon in natural products but offers intriguing opportunities for medicinal chemistry. The tetramethyl substitution pattern enhances the lipophilicity of the molecule, making it potentially suitable for membrane interactions and receptor binding studies.

In recent years, there has been growing interest in the development of novel scaffolds that can serve as leads for drug discovery. The structural motif of 2-(2,2,3,3-tetramethylcyclopropyl)propan-1-amine aligns well with this trend. Researchers have been exploring its potential as a building block for more complex molecules due to its stability and the ease with which it can be modified through various chemical reactions. For instance, the amine functional group provides a versatile site for further derivatization, allowing chemists to introduce additional pharmacophores or tags for biological assays.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The cyclopropyl ring is known to be a privileged scaffold in drug design due to its ability to fit into small hydrophobic pockets of biological targets. Additionally, the methyl groups on the cyclopropyl ring contribute to steric hindrance, which can be exploited to fine-tune binding affinities and selectivity. These features have made 2-(2,2,3,3-tetramethylcyclopropyl)propan-1-amine a subject of interest in several research groups aiming to develop new therapeutic agents.

The synthesis of 2-(2,2,3,3-tetramethylcyclopropyl)propan-1-amine presents both challenges and opportunities. The synthesis typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and organometallic chemistry have been employed to construct the desired framework efficiently. The use of these methods not only improves the scalability of the synthesis but also opens up possibilities for introducing additional functional groups or modifications post-synthesis.

In terms of biological activity, preliminary studies on derivatives of 2-(2,2,3,3-tetramethylcyclopropyl)propan-1-amine have shown promising results in various pharmacological assays. These studies often focus on evaluating interactions with specific enzymes or receptors that are relevant to human health and disease. For example, modifications aimed at enhancing binding affinity to certain protein targets could lead to the development of novel drugs with improved therapeutic profiles. The rigid structure of this compound also makes it an attractive candidate for designing molecules that can interact with nucleic acids or other biomolecules.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of 2-(2,2,3,3-tetramethylcyclopropyl)propan-1-amine both in vitro and in silico. These tools allow researchers to predict how the molecule might interact with biological targets at an atomic level. Such insights can guide experimental design and help in optimizing lead compounds before they enter more costly and time-consuming phases of drug development. The integration of experimental data with computational predictions provides a powerful approach to accelerate the discovery process.

The future prospects for 2-(2,2,3,3-tetramethylcyclopropyl)propan-1-amine are vast and multifaceted. As our understanding of molecular interactions deepens and new synthetic methodologies emerge, this compound is likely to play an increasingly important role in drug discovery and development. Its unique structural features offer a rich palette for medicinal chemists to explore new chemical spaces and develop innovative therapeutic strategies against various diseases.

In conclusion, 2229242-56-0, as its CAS number denotes, 2229242-56-0, represents more than just a chemical entity; it embodies the intersection of structural complexity and functional potential that drives modern pharmaceutical research forward.